Cas no 188567-82-0 (Piperazine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester)

• Product Name: Piperazine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester
• CAS No: 188567-82-0
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 2188557
• PubChem ID: 10967168
• Update Time: 2025-04-21

Piperazine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Piperazine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester
• 1-tert-butyl2-ethylpiperazine-1,2-dicarboxylate(WX191472)
• 1,2-Piperazinedicarboxylic acid, 1-(1,1-diMethylethyl) 2-ethyl ester
• SCHEMBL7056396
• ethyl 1-tert-butoxycarbonyl-2-piperazinecarboxylate
• ethyl 1-tert-butoxycarbonyl- piperazine-2-carboxylate
• ethyl 1-tert-butoxycarbonyl-piperazine-2carboxylate
• 1-O-tert-butyl 2-O-ethyl piperazine-1,2-dicarboxylate
• 1,2-Piperazinedicarboxylicacid,1-(1,1-dimethylethyl)2-ethylester
• OAFFPKBXWFPANL-UHFFFAOYSA-N
• 1-tert-butyl 2-ethyl (2S)-piperazine-1,2-dicarboxylate
• DB-309179
• ethyl 1-tert-butoxycarbonylpiperazine-2-carboxylate
• 188567-82-0
• ethyl 1-tert-butoxycarbonyl-piperazine-2-carboxylate

• Inchi： 1S/C12H22N2O4/c1-5-17-10(15)9-8-13-6-7-14(9)11(16)18-12(2,3)4/h9,13H,5-8H2,1-4H3
• InChI Key： OAFFPKBXWFPANL-UHFFFAOYSA-N
• SMILES： O(C(N1CCNCC1C(=O)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 258.15795719Da
• Monoisotopic Mass: 258.15795719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.9Ų